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For Researchers, Scientists, and Drug Development Professionals

Introduction
These application notes provide a detailed protocol for SPECT/CT (Single Photon Emission

Computed Tomography/Computed Tomography) imaging of prostate cancer xenografts in

animal models using the radiopharmaceutical 99mTc-Trofolastat. 99mTc-Trofolastat, also

known as 99mTc-MIP-1404, is a small-molecule inhibitor of Prostate-Specific Membrane

Antigen (PSMA), a protein that is highly expressed on the surface of prostate cancer cells. This

makes 99mTc-Trofolastat a valuable tool for the non-invasive detection and characterization of

prostate cancer in preclinical research.

The following protocols are intended to serve as a comprehensive guide for researchers and

scientists involved in the development and evaluation of novel cancer therapeutics. The

successful implementation of these protocols will enable the acquisition of high-quality,

quantitative imaging data for assessing tumor targeting, biodistribution, and response to

therapy.

Key Experimental Protocols
Animal Models and Tumor Inoculation
Animal Strain: Male athymic nude mice (e.g., BALB/c nude or NSG) are commonly used for

xenograft studies. Age/Weight: 6-8 weeks old, with a body weight of 20-25 g. Tumor Cell Line:

LNCaP or other PSMA-expressing prostate cancer cell lines. Inoculation Procedure:
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Culture LNCaP cells in appropriate media until they reach 80-90% confluency.

Harvest the cells and resuspend them in a 1:1 mixture of serum-free media and Matrigel at a

concentration of 1 x 10^7 cells/mL.

Subcutaneously inject 100 µL of the cell suspension (1 x 10^6 cells) into the right flank of

each mouse.

Monitor tumor growth regularly using calipers. Imaging studies are typically initiated when

tumors reach a volume of 100-150 mm³.

Radiotracer Preparation and Administration
Radiolabeling: 99mTc-Trofolastat is typically prepared from a kit containing the trofolastat
precursor. The labeling is achieved by adding sodium pertechnetate (99mTcO4-) to the kit vial

and incubating at room temperature according to the manufacturer's instructions. Quality

Control: Radiochemical purity should be assessed using instant thin-layer chromatography

(ITLC) or high-performance liquid chromatography (HPLC). A radiochemical purity of >95% is

recommended. Injected Dose: The recommended injected dose for a 20-25 g mouse is 37-74

MBq (1-2 mCi) of 99mTc-Trofolastat. Administration Route: Intravenous (IV) injection via the

tail vein is the preferred route of administration.

SPECT/CT Imaging Protocol
Animal Preparation:

Anesthetize the mouse using isoflurane (1-2% in oxygen).

Place the animal on the imaging bed in a prone position.

Maintain the animal's body temperature using a heating pad. Imaging Time Point: Imaging is

typically performed 2-4 hours post-injection of 99mTc-Trofolastat. SPECT Acquisition

Parameters (Example):

Collimator: High-resolution parallel-hole or pinhole collimator suitable for mouse imaging.

Energy Window: 140 keV ± 10%.
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Number of Projections: 60-120 projections over 360°.

Acquisition Time per Projection: 30-60 seconds.

Matrix Size: 128x128 or 256x256. CT Acquisition Parameters (Example):

Tube Voltage: 40-80 kVp.

Tube Current: 100-500 µA.

Number of Projections: 360-720 projections.

Voxel Size: Isotropic, 100-200 µm.

Image Reconstruction and Analysis
SPECT Reconstruction: Images should be reconstructed using an iterative algorithm such as

Ordered Subsets Expectation Maximization (OSEM), incorporating corrections for attenuation,

scatter, and collimator-detector response. Image Fusion: The reconstructed SPECT and CT

images are co-registered to provide anatomical localization of the radiotracer uptake.

Quantitative Analysis:

Draw regions of interest (ROIs) on the fused SPECT/CT images over the tumor and various

organs (e.g., kidneys, liver, spleen, muscle).

Calculate the mean or maximum radioactivity concentration within each ROI (in Bq/mL or

µCi/mL).

Convert the radioactivity concentration to the percentage of injected dose per gram of tissue

(%ID/g) using the following formula:

%ID/g = (Radioactivity concentration in ROI / Injected Dose) * 100

Quantitative Data Summary
The following table provides illustrative biodistribution data for 99mTc-Trofolastat in a mouse

model bearing a PSMA-positive tumor xenograft at 4 hours post-injection. Note: This data is
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representative and may vary depending on the specific animal model, tumor cell line, and

experimental conditions.

Organ/Tissue Mean %ID/g (± SD)

Blood 1.5 (± 0.3)

Heart 0.8 (± 0.2)

Lungs 1.2 (± 0.3)

Liver 3.5 (± 0.8)

Spleen 2.1 (± 0.5)

Kidneys 25.0 (± 5.0)

Stomach 0.5 (± 0.1)

Intestines 1.8 (± 0.4)

Muscle 0.6 (± 0.1)

Bone 1.0 (± 0.2)

Tumor 8.0 (± 1.5)
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Caption: Experimental workflow for SPECT/CT imaging.
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Caption: Logical relationship of imaging components.
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Caption: Simplified PSMA targeting pathway.

To cite this document: BenchChem. [Application Notes and Protocols: SPECT/CT Imaging of
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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